Cas no 352460-41-4 (1-(4-Ethylphenoxy)-3-(4-phenylpiperazin-1-yl)propan-2-ol Dihydrochloride)

• Product Name: 1-(4-Ethylphenoxy)-3-(4-phenylpiperazin-1-yl)propan-2-ol Dihydrochloride
• CAS No: 352460-41-4
• MF: C₂₁H₂₉ClN₂O₂
• MW: 376.920164823532
• MDL: MFCD00588651
• CID: 5231943
• PubChem ID: 2769783
• Update Time: 2025-07-21

1-(4-Ethylphenoxy)-3-(4-phenylpiperazin-1-yl)propan-2-ol Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-Ethylphenoxy)-3-(4-phenylpiperazin-1-yl)propan-2-ol Dihydrochloride

• MDL： MFCD00588651
• Inchi： 1S/C21H28N2O2.ClH/c1-2-18-8-10-21(11-9-18)25-17-20(24)16-22-12-14-23(15-13-22)19-6-4-3-5-7-19;/h3-11,20,24H,2,12-17H2,1H3;1H
• InChI Key： AVUWPLVUIQKQKM-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2C=CC=CC=2)CC1)C(O)COC1C=CC(CC)=CC=1.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(4-Ethylphenoxy)-3-(4-phenylpiperazin-1-yl)propan-2-ol Dihydrochloride

Professional Introduction to 1-(4-Ethylphenoxy)-3-(4-phenylpiperazin-1-yl)propan-2-ol Dihydrochloride (CAS No. 352460-41-4)

1-(4-Ethylphenoxy)-3-(4-phenylpiperazin-1-yl)propan-2-ol Dihydrochloride, with the CAS number 352460-41-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive study in academic and industrial settings. The unique structural features of this molecule, particularly the presence of both 4-ethylphenoxy and 4-phenylpiperazin-1-yl moieties, contribute to its distinct pharmacological properties and make it a valuable candidate for further investigation.

The chemical structure of 1-(4-Ethylphenoxy)-3-(4-phenylpiperazin-1-yl)propan-2-ol Dihydrochloride consists of an ethylphenoxy group attached to a propyl chain, which is further substituted with a phenylpiperazine moiety. This configuration suggests potential interactions with various biological targets, including enzymes and receptors, which are critical for drug development. The dihydrochloride salt form enhances the solubility and stability of the compound, making it more suitable for pharmaceutical applications.

In recent years, there has been growing interest in the development of novel psychoactive substances that modulate central nervous system (CNS) activity. Compounds containing the phenylpiperazine scaffold are known for their ability to interact with serotonin receptors, which play a crucial role in mood regulation, pain perception, and cognitive processes. The addition of the 4-Ethylphenoxy group to the phenylpiperazine core may further enhance or modify these interactions, leading to new therapeutic possibilities.

Current research in this area has focused on identifying compounds that exhibit anxiolytic, antidepressant, or stimulant effects without significant side effects. Studies have shown that modifications in the structure of phenylpiperazine derivatives can significantly alter their pharmacological profile. For instance, the presence of an ethylphenoxy substituent may influence the compound's affinity for specific serotonin receptors, potentially leading to more targeted therapeutic effects.

The synthesis of 1-(4-Ethylphenoxy)-3-(4-phenylpiperazin-1-yl)propan-2-ol Dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to construct the complex molecular framework efficiently. The dihydrochloride form is typically obtained through salt formation with hydrochloric acid, which improves the compound's handling properties and shelf life.

Evaluation of the pharmacological activity of this compound has been conducted in both in vitro and in vivo models. Preliminary studies suggest that it may exhibit properties similar to those of known serotonin receptor modulators. However, detailed pharmacokinetic and toxicological studies are necessary to fully understand its potential as a therapeutic agent. These studies will provide insights into its absorption, distribution, metabolism, excretion (ADME), and any potential adverse effects.

The significance of this compound lies not only in its structural uniqueness but also in its potential therapeutic applications. Researchers are exploring its use in treating neurological disorders such as depression, anxiety disorders, and chronic pain conditions. Additionally, its interaction with serotonin receptors makes it a candidate for developing novel drugs that could offer alternatives to existing treatments with fewer side effects.

In conclusion, 1-(4-Ethylphenoxy)-3-(4-phenylpiperazin-1-yl)propan-2-ol Dihydrochloride (CAS No. 352460-41-4) represents a promising area of research in pharmaceutical chemistry. Its unique chemical structure and potential biological activity make it an attractive candidate for further investigation into new therapeutic modalities. As research continues to uncover more about its pharmacological properties, this compound could play a significant role in addressing various neurological and psychiatric disorders.